Cas no 1408168-73-9 (Potassium (2-Benzyloxyethyl)trifluoroborate)

• Product Name: Potassium (2-Benzyloxyethyl)trifluoroborate
• CAS No: 1408168-73-9
• MF: C₉H₁₁BF₃KO
• MW: 242.087554216385
• MDL: MFCD22684708
• CID: 3043754
• PubChem ID: 71507310
• Update Time: 2025-10-18

Potassium (2-Benzyloxyethyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium (2-benzyloxyethyl)trifluoroborate
• Potassium (2-(benzyloxy)ethyl)trifluoroborate
• potassium;trifluoro(2-phenylmethoxyethyl)boranuide
• ZB0229
• Potassium(2-(benzyloxy)ethyl)trifluoroborate
• A50034
• 1408168-73-9
• EN300-7424395
• MFCD22684708
• CS-0211554
• Potassium [2-(Benzyloxy)ethyl]trifluoroborate
• POTASSIUM [2-(BENZYLOXY)ETHYL]TRIFLUOROBORANUIDE
• SY072638
• Potassium (2-Benzyloxyethyl)trifluoroborate

• MDL： MFCD22684708
• Inchi： 1S/C9H11BF3O.K/c11-10(12,13)6-7-14-8-9-4-2-1-3-5-9;/h1-5H,6-8H2;/q-1;+1
• InChI Key： XMZYLFXZFPICER-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CCOCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 242.0492111g/mol
• Monoisotopic Mass: 242.0492111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2

Potassium (2-Benzyloxyethyl)trifluoroborate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Potassium (2-Benzyloxyethyl)trifluoroborate

Potassium (2-Benzyloxyethyl)trifluoroborate: A Comprehensive Overview

Potassium (2-Benzyloxyethyl)trifluoroborate (CAS No. 1408168-73-9) is a versatile and advanced chemical compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound, often abbreviated as K(BzOEt)BF3, is a member of the trifluoroborate family, which has been widely studied for its unique properties and applications in modern chemistry.

The molecular structure of Potassium (2-Benzyloxyethyl)trifluoroborate consists of a potassium cation (K+) and a trifluoroborate anion ([B(OEt)(OCH2C6H5)]F3). The presence of the benzyloxy group (-OCH2C6H5) introduces steric and electronic effects that significantly influence the reactivity and stability of the compound. Recent studies have highlighted its role as a highly effective Lewis acid, capable of facilitating various catalytic transformations in organic synthesis.

One of the most notable advancements involving Potassium (2-Benzyloxyethyl)trifluoroborate is its application in asymmetric catalysis. Researchers have demonstrated its ability to selectively promote enantioselective reactions, such as aldol additions and Michael additions, which are critical in the synthesis of complex natural products and pharmaceutical intermediates. The steric bulk introduced by the benzyloxy group enhances the selectivity of these reactions, making it a preferred choice for enantioselective processes.

In addition to its catalytic applications, Potassium (2-Benzyloxyethyl)trifluoroborate has been explored for its potential in materials science. Its unique electronic properties make it a promising candidate for use in advanced materials such as organic semiconductors and coordination polymers. Recent experiments have shown that incorporating this compound into polymer frameworks can significantly improve their electrical conductivity and mechanical stability.

The synthesis of Potassium (2-Benzyloxyethyl)trifluoroborate involves a multi-step process that typically begins with the preparation of the corresponding boronic acid derivative. This is followed by a series of functional group transformations, including oxidation and alkylation steps, to introduce the benzyloxy group. The final step involves ion exchange with potassium ions to yield the desired product. Researchers have recently developed more efficient synthetic routes that minimize reaction times and reduce byproduct formation, making this compound more accessible for large-scale applications.

From an environmental perspective, Potassium (2-Benzyloxyethyl)trifluoroborate exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it undergoes rapid hydrolysis in aqueous environments, leading to the formation of non-toxic byproducts. This makes it an eco-friendly alternative to traditional organometallic catalysts that often pose significant environmental risks.

In conclusion, Potassium (2-Benzyloxyethyl)trifluoroborate stands out as a cutting-edge chemical compound with diverse applications across multiple disciplines. Its unique structure, combined with its superior catalytic properties and environmental compatibility, positions it as a key player in modern chemical research and industrial processes.